Cas no 2098135-78-3 (2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetimidamide)

• Product Name: 2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetimidamide
• CAS No: 2098135-78-3
• MF: C₁₂H₁₅N₅
• MW: 229.281001329422
• CID: 5729195
• PubChem ID: 121211750
• Update Time: 2025-11-06

2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetimidamide
• AKOS026721901
• 2098135-78-3
• F2198-2186
• 2-(5-ethyl-3-pyridin-2-ylpyrazol-1-yl)ethanimidamide
• 1H-Pyrazole-1-ethanimidamide, 5-ethyl-3-(2-pyridinyl)-

• Inchi： 1S/C12H15N5/c1-2-9-7-11(10-5-3-4-6-15-10)16-17(9)8-12(13)14/h3-7H,2,8H2,1H3,(H3,13,14)
• InChI Key： LWUFKAHBWWJUJX-UHFFFAOYSA-N
• SMILES： N1(CC(=N)N)C(=CC(C2C=CC=CN=2)=N1)CC

Computed Properties

• Exact Mass: 229.13274550g/mol
• Monoisotopic Mass: 229.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 398.2±52.0 °C(Predicted)
• pka: 10.51±0.40(Predicted)

Additional information on 2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetimidamide

Introduction to 2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetimidamide (CAS No. 2098135-78-3)

2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetimidamide, identified by its Chemical Abstracts Service (CAS) number 2098135-78-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a complex structural framework that includes pyrazole, pyridine, and acetimidamide moieties. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of 2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetimidamide is characterized by a pyrazole ring substituted with an ethyl group at the 5-position and a pyridine ring at the 3-position. The acetimidamide moiety, attached to the pyrazole ring, introduces additional reactivity and potential interactions with biological targets. This structural motif is not only synthetically intriguing but also biologically relevant, as it resembles several known bioactive molecules that have demonstrated efficacy in various disease models.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their potential therapeutic benefits. Among these, pyrazole derivatives have emerged as a particularly versatile class of molecules due to their broad spectrum of biological activities. The presence of both pyrazole and pyridine in 2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetimidamide suggests that it may exhibit multiple modes of action, which could be advantageous in treating complex diseases.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple binding sites. The pyridine ring, in particular, is known to form stable interactions with amino acid residues in proteins, making it a common pharmacophore in drug design. Additionally, the acetimidamide group can engage in hydrogen bonding and other non-covalent interactions, further enhancing its binding affinity. These features make 2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetimidamide a promising scaffold for developing small-molecule inhibitors or modulators.

Recent studies have highlighted the importance of structure-based drug design in optimizing the efficacy and selectivity of therapeutic agents. Computational modeling and experimental techniques such as X-ray crystallography have been instrumental in understanding how small molecules interact with their biological targets at the atomic level. The structural features of 2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yloacetimidamide make it an ideal candidate for such studies, as it provides a rich framework for exploring different binding modes and conformations.

The synthesis of 2-(5ethyl3(pyridin21yl)1Hpyrazol11yl)acetimidamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the ethyl group at the 5-position of the pyrazole ring and the attachment of the pyridine moiety at the 3-position are critical steps that must be executed with precision. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve overall efficiency.

Once synthesized, 2(51ethyl3(pyridin21yl)1Hpyrazol11yl)acetimidamide can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, and interaction mapping experiments. By comparing its activity profiles with those of known reference compounds, researchers can gain insights into its potential therapeutic applications and identify areas for further optimization.

The growing interest in heterocyclic compounds like 2(51ethyl3(pyridin21yl)1Hpyrazol11yl)acetimidamide is driven by their diverse biological activities and synthetic accessibility. Pyrazole derivatives have shown promise in treating conditions such as inflammation, cancer, and infectious diseases due to their ability to modulate key biological pathways. The unique structural features of this compound position it as a valuable tool for exploring new therapeutic strategies.

In conclusion,25ethyl3(pyridin21yl)1Hpyrazol11ylaцетимидамид (CAS No. 2098135783) is a structurally complex and biologically relevant compound that warrants further investigation. Its combination of pyrazole, pyridine, and acetimidamide moieties offers multiple opportunities for interaction with biological targets, making it a promising candidate for drug discovery efforts. As research in this area continues to advance,25ethyl3(pyridin21yl)1Hpyразол11ylaцетимидамид has the potential to contribute significantly to the development of novel therapeutic agents.